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Compound of Interest

Compound Name: Isopropyl phenylacetate

Cat. No.: B1583399

The proper disposal of isopropyl phenylacetate, like all laboratory chemicals, is a critical
component of ensuring a safe and compliant research environment. Adherence to established
protocols minimizes risks to personnel, prevents environmental contamination, and aligns with
regulatory requirements. This guide provides detailed, step-by-step procedures for the safe
handling and disposal of isopropyl phenylacetate, intended for researchers, scientists, and
drug development professionals.

Immediate Safety Precautions

Before beginning any disposal-related tasks, it is imperative to don the appropriate Personal
Protective Equipment (PPE). Handle the compound in a well-ventilated area, such as a
chemical fume hood, to prevent the inhalation of any vapors.[1]

o Eye Protection: Safety goggles or glasses are mandatory.
e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).
e Body Protection: A standard laboratory coat should be worn.

Isopropyl phenylacetate is a combustible liquid and should be kept away from all sources of
ignition, including open flames, hot surfaces, and sparks.[2][3]

Spill Management Protocol
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Accidental spills require immediate and appropriate action. The procedure varies based on the
volume of the spill.

e Small Spills (<50 mL):
o First, remove all potential sources of ignition from the area.[2]
o Use absorbent paper to contain and pick up the spilled liquid.[2]
o Seal the contaminated absorbent paper and any soiled PPE in a vapor-tight plastic bag.[2]
o Label the bag clearly as hazardous waste containing isopropyl phenylacetate.

o Clean the spill surface with 60-70% ethanol, followed by a thorough wash with soap and
water.[2]

o The sealed bag should be disposed of as hazardous waste.

e Large Spills (>50 mL):

[¢]

Remove all ignition sources and ensure the area is well-ventilated.
o Contain the spill using an inert absorbent material such as vermiculite, sand, or cat litter.[4]

o Carefully scoop the absorbed material into a designated, sealable hazardous waste
container.[4]

o Store the sealed container for collection by a licensed chemical waste contractor or your
institution's Environmental Health and Safety (EHS) department.[1][4]

Chemical Properties for Safe Handling

Understanding the physical and chemical properties of isopropyl phenylacetate is essential
for its safe handling and disposal. The following table summarizes key quantitative data.
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Property Value Source(s)
CAS Number 4861-85-2 [51[6]
Molecular Formula C11H1402 [5]1[6]
Molecular Weight 178.23 g/mol [2][5]
Appearance Colorless to pale yellow liquid [6]

Boiling Point ~238 °C (460 °F) [3][6]
Flash Point ~107 °C (225 °F) [31[7]
Density ~1.01 g/mL at 25 °C [3]1[6]
Water Solubility Insoluble (< 1 mg/mL) [2]

Standard Disposal Procedure for Isopropyl
Phenylacetate

The primary and most accepted method for disposing of isopropyl phenylacetate is to treat it
as a hazardous chemical waste stream, managed through professional disposal services.[1]
Under no circumstances should it be poured down the drain.[8]

Experimental Protocol: Waste Collection and Disposal

This protocol outlines the standard methodology for the routine disposal of waste isopropyl
phenylacetate.

1. Waste Ildentification and Segregation:

» Designate a specific waste container for isopropyl phenylacetate. If institutional policy
allows, it may be collected with other non-halogenated organic solvent waste.[4][8]

» Crucially, do not mix this waste with incompatible chemicals such as strong oxidizing agents,
acids, or bases.[1][2][3]

o Clearly label the container with "Hazardous Waste" and list "Isopropyl Phenylacetate" and
any other components.[1][9]

2. Proper Containerization:
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» Use a chemically resistant container made of high-density polyethylene (HDPE) or glass that
Is in good condition and has a secure, leak-proof lid.[1]

« Fill the container to no more than 90% of its capacity, leaving at least 10% headspace to
allow for vapor expansion.[1]

» Keep the container closed at all times, except when actively adding waste.[9]

3. Safe Storage:

o Store the sealed waste container in a designated, cool, and well-ventilated secondary
containment area.[1][9]
e The storage location must be away from heat, sparks, and open flames.[1]

4. Arranging for Professional Disposal:

» Contact your institution’s Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to schedule a pickup.[1]
o Provide all necessary information about the waste stream as required.

5. Disposal of Empty Containers:

o Containers that have been emptied through normal use should be left uncapped in a fume
hood overnight to allow any residue to evaporate.[8]

o After evaporation, deface or remove the original label.[8]

e The container can then be discarded in the appropriate solid waste receptacle (e.g., a glass
disposal box).[8]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the
disposal of isopropyl phenylacetate.
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Requires Disposal
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Is it an accidental spill?
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. . 1. Identify as Hazardous Waste
Determine spill volume

(Non-Halogenated Solvent)
2. Use labeled, sealed, chemical-
resistant container (leave headspace).
<50 mL 50 mL
3. Segregate from incompatible
materials (acids, bases, oxidizers).

p|II Response Protocol

Small Spill (<50 mL): Large SplII (>50 mL):
1. Remove ignition sources. 1. Remove ignition sources. 4. Store in cool, ventilated area
2. Absorb with paper. 2. Absorb with vermiculite/sand. with secondary containment.
3. Seal in labeled bag. 3. Scoop into waste container.

Final Digposition

Contact EHS or Licensed
Waste Contractor for Pickup

Proper Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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